Tert-butyl(2,4-difluorophenoxy)dimethylsilane

• Molecular Formula: C12H18F2OSi
• Molecular Weight: 244.35 g/mol
• IUPAC Name: tert-butyl-(2,4-difluorophenoxy)-dimethylsilane
• InChI: InChI=1S/C12H18F2OSi/c1-12(2,3)16(4,5)15-11-7-6-9(13)8-10(11)14/h6-8H,1-5H3
• InChI Key: VPJRYEAISBQZCM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OC1=C(C=C(C=C1)F)F

Description

Tert-butyl(2,4-difluorophenoxy)dimethylsilane is a useful research compound. Its molecular formula is C12H18F2OSi and its molecular weight is 244.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 2,4-difluoro-phenol (35, 5.00 g, 38.4 mmol) in N,N-dimethylformamide (100 mL) were added tert-butyldimethylsilyl chloride (7.00 g, 46.4 mmol) and imidazole (6.28 g, 92.2 mmol). The reaction was stirred at room temperature overnight. The reaction was poured into water and extracted with ethyl acetate. The organic layer was washed with brine, dried over anhydrous sodium sulfate and filtrated. The filtrate was concentrated and purified by silica gel column chromatography eluting with 10% ethyl acetate in hexane. The appropriate fractions were combined and concentrated to provide the compound (36, 7.50 g, 80.0%). MS (ESI) [M+H+]+=245.1.